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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B041491 Get Quote

Technical Support Center: Chloromethyl Pivalate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of Chloromethyl pivalate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Chloromethyl pivalate?

A1: Chloromethyl pivalate is a flammable liquid and vapor that can cause severe skin burns,

eye damage, and respiratory tract irritation.[1][2] It is also harmful if swallowed or inhaled.[3] It

is classified as a lachrymator, meaning it can cause tearing.[1][2]

Q2: What personal protective equipment (PPE) is required when handling Chloromethyl
pivalate?

A2: A comprehensive range of PPE is necessary for handling this chemical. This includes

wearing appropriate protective eyeglasses or chemical safety goggles, protective gloves, and

clothing to prevent skin exposure.[4] A NIOSH/MSHA or European Standard EN 149 approved

respirator should be used if exposure limits are exceeded or if irritation occurs.[4]

Q3: What are the proper storage conditions for Chloromethyl pivalate?

A3: Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.[1][4] The storage area should be
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designated as a flammables area, and the container should be kept tightly closed.[1][2]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash off with soap and plenty of water while removing

all contaminated clothing and shoes.[4] For eye contact, rinse immediately with plenty of water,

also under the eyelids, for at least 15 minutes.[2] In both instances, seek immediate medical

attention.[1][2]

Q5: How should a spill of Chloromethyl pivalate be handled?

A5: In the event of a spill, remove all sources of ignition and ensure adequate ventilation.[1]

Use non-sparking tools and explosion-proof equipment.[4][5] Absorb the spill with an inert, non-

combustible material such as sand or earth and place it in a suitable, closed container for

disposal.[1] Do not use combustible materials like sawdust.[1]

Troubleshooting Guide
Issue Possible Cause Solution

Irritation to eyes or respiratory

system during handling.

Inadequate ventilation or

improper PPE.

Move to a well-ventilated area

immediately. Ensure you are

using the correct personal

protective equipment, including

chemical safety goggles and a

suitable respirator.[4]

The compound appears

discolored or has an unusual

odor.

Potential degradation or

contamination.

Do not use the compound.

Dispose of it according to your

institution's hazardous waste

disposal procedures.

Difficulty in dissolving the

compound.

Chloromethyl pivalate has

limited solubility in water.[6]

It is miscible with most organic

solvents.[7] Use an

appropriate organic solvent for

your reaction.

Quantitative Data Summary
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Property Value Source

Molecular Formula C6H11ClO2 [2][6]

Molecular Weight 150.6 g/mol [6]

Appearance
Clear colorless to slightly

yellow liquid
[1][6][7]

Boiling Point 146-148 °C [7]

Flash Point 40 °C (104 °F) [1][7]

Density 1.045 g/mL at 25 °C [7]

Experimental Protocols
General Handling and Dispensing Protocol:

Work in a well-ventilated chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[1]

Wear the required personal protective equipment: chemical safety goggles, flame-retardant

lab coat, and appropriate chemical-resistant gloves.

Ground and bond containers when transferring material to prevent static discharge.[1][5]

Use only non-sparking tools.[2][5]

Keep the container tightly closed when not in use.[1][5]

Store away from heat, sparks, and open flames.[1][2]

Visualizations
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Chloromethyl Pivalate Spill Response
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General Experimental Workflow with Chloromethyl Pivalate

Experiment Planning
(Review SDS)

Prepare Work Area
(Fume Hood, Spill Kit)

Wear Required PPE

Dispense Chloromethyl Pivalate
(Grounding, Non-Sparking Tools)

Perform Reaction

Quench Reaction
(If Applicable)

Work-up & Purification

Dispose of Waste Properly

Clean & Decontaminate
Work Area & Equipment

End of Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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